![molecular formula C18H18N2O2S2 B2386837 2-[1-(Benzylsulfonyl)-2-pyrrolidinyl]-1,3-benzothiazole CAS No. 672925-47-2](/img/structure/B2386837.png)
2-[1-(Benzylsulfonyl)-2-pyrrolidinyl]-1,3-benzothiazole
Description
“2-[1-(Benzylsulfonyl)-2-pyrrolidinyl]-1,3-benzothiazole” is a chemical compound with the molecular formula C18H18N2O2S2 . It has an average mass of 358.478 Da and a monoisotopic mass of 358.080963 Da . This compound is not intended for human or veterinary use and is primarily used for research.
Synthesis Analysis
The compound can be synthesized by an environmentally friendly method, using water as a reaction medium . The synthesis process involves a one-pot, two-step synthesis, starting from 2-mercaptobenzothiazole and benzyl halides .Molecular Structure Analysis
The molecular structure of “2-[1-(Benzylsulfonyl)-2-pyrrolidinyl]-1,3-benzothiazole” is characterized by a five-membered pyrrolidine ring, which is one of the nitrogen heterocycles widely used by medicinal chemists .Chemical Reactions Analysis
The compound has been tested against a panel of phytopathogenic fungi, with many of them showing significant improvement compared to the non-oxidized analogues and the commercial antifungal Captan . The new derivatives 2-((2-chlorobenzyl)sulfonyl)benzo[d]thiazole (4f) and 2-((4-methylbenzyl) sulfonyl)benzo[d]thiazole (4k) presented remarkable properties, being able to inhibit the growth of two resistant moulds (Aspergillus fumigatus and Aspergillus ustus) .Mechanism of Action
Target of Action
The primary targets of 2-[1-(Benzylsulfonyl)-2-pyrrolidinyl]-1,3-benzothiazole are phytopathogenic fungi . These fungi are responsible for crop rotting and spoilage, and include species such as Botrytis, Fusarium, Aspergillus, Alternaria, and Cladosporium .
Mode of Action
The compound interacts with these fungi, inhibiting their growth
Biochemical Pathways
The compound affects the growth pathways of the fungi, leading to their inhibition
Result of Action
The compound has been found to inhibit the growth of two resistant moulds, Aspergillus fumigatus and Aspergillus ustus . This suggests that the compound has a broad-spectrum fungicidal activity, making it a potential candidate for controlling these moulds that negatively impact food production .
properties
IUPAC Name |
2-(1-benzylsulfonylpyrrolidin-2-yl)-1,3-benzothiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O2S2/c21-24(22,13-14-7-2-1-3-8-14)20-12-6-10-16(20)18-19-15-9-4-5-11-17(15)23-18/h1-5,7-9,11,16H,6,10,12-13H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DAGOHFKAOKWMSI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)S(=O)(=O)CC2=CC=CC=C2)C3=NC4=CC=CC=C4S3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[1-(Benzylsulfonyl)-2-pyrrolidinyl]-1,3-benzothiazole | |
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